7-[(1R,2R,3S,5S)-3,5-Dihydroxy-2-[(3S)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoic acid
7-[(1R,2R,3S,5S)-3,5-Dihydroxy-2-[(3S)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoic acid
11-epi-prostaglandin F2alpha is the prostaglandin F that is the 11-epimer of prostaglandin F2alpha. It has a role as a human metabolite. It derives from a prostaglandin F2alpha. It is a conjugate acid of an 11-epi-prostaglandin F2alpha(1-).
11beta-PGF2, also known as 11-epi-PGF2a or 11beta-PGF2alpha, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 11beta-PGF2 is considered to be an eicosanoid lipid molecule. 11beta-PGF2 is considered to be a practically insoluble (in water) and relatively neutral molecule. 11beta-PGF2 has been detected in multiple biofluids, such as urine and blood. Within the cell, 11beta-PGF2 is primarily located in the membrane (predicted from logP) and cytoplasm. 11beta-PGF2 participates in a number of enzymatic reactions. In particular, 11beta-PGF2 can be biosynthesized from prostaglandin F2ALPHA. 11beta-PGF2 can also be converted into 11beta-prostaglandin F2ALPHA ethanolamide.
A naturally occurring prostaglandin that has oxytocic, luteolytic, and abortifacient activities. Due to its vasocontractile properties, the compound has a variety of other biological actions.
11beta-PGF2, also known as 11-epi-PGF2a or 11beta-PGF2alpha, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 11beta-PGF2 is considered to be an eicosanoid lipid molecule. 11beta-PGF2 is considered to be a practically insoluble (in water) and relatively neutral molecule. 11beta-PGF2 has been detected in multiple biofluids, such as urine and blood. Within the cell, 11beta-PGF2 is primarily located in the membrane (predicted from logP) and cytoplasm. 11beta-PGF2 participates in a number of enzymatic reactions. In particular, 11beta-PGF2 can be biosynthesized from prostaglandin F2ALPHA. 11beta-PGF2 can also be converted into 11beta-prostaglandin F2ALPHA ethanolamide.
A naturally occurring prostaglandin that has oxytocic, luteolytic, and abortifacient activities. Due to its vasocontractile properties, the compound has a variety of other biological actions.
Brand Name:
Vulcanchem
CAS No.:
38432-87-0
VCID:
VC0031454
InChI:
InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-19,21-23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/t15-,16+,17+,18-,19-/m0/s1
SMILES:
CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O
Molecular Formula:
C20H34O5
Molecular Weight:
354.5 g/mol
7-[(1R,2R,3S,5S)-3,5-Dihydroxy-2-[(3S)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoic acid
CAS No.: 38432-87-0
Reference Standards
VCID: VC0031454
Molecular Formula: C20H34O5
Molecular Weight: 354.5 g/mol
CAS No. | 38432-87-0 |
---|---|
Product Name | 7-[(1R,2R,3S,5S)-3,5-Dihydroxy-2-[(3S)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoic acid |
Molecular Formula | C20H34O5 |
Molecular Weight | 354.5 g/mol |
IUPAC Name | 7-[(1R,2R,3S,5S)-3,5-dihydroxy-2-[(3S)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoic acid |
Standard InChI | InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-19,21-23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/t15-,16+,17+,18-,19-/m0/s1 |
Standard InChIKey | PXGPLTODNUVGFL-ZWAKLXPCSA-N |
Isomeric SMILES | CCCCC[C@@H](/C=C/[C@H]1[C@H](C[C@@H]([C@@H]1C/C=C\CCCC(=O)O)O)O)O |
SMILES | CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O |
Canonical SMILES | CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O |
Appearance | Assay:≥98%A crystalline solid |
Physical Description | Solid |
Description | 11-epi-prostaglandin F2alpha is the prostaglandin F that is the 11-epimer of prostaglandin F2alpha. It has a role as a human metabolite. It derives from a prostaglandin F2alpha. It is a conjugate acid of an 11-epi-prostaglandin F2alpha(1-). 11beta-PGF2, also known as 11-epi-PGF2a or 11beta-PGF2alpha, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 11beta-PGF2 is considered to be an eicosanoid lipid molecule. 11beta-PGF2 is considered to be a practically insoluble (in water) and relatively neutral molecule. 11beta-PGF2 has been detected in multiple biofluids, such as urine and blood. Within the cell, 11beta-PGF2 is primarily located in the membrane (predicted from logP) and cytoplasm. 11beta-PGF2 participates in a number of enzymatic reactions. In particular, 11beta-PGF2 can be biosynthesized from prostaglandin F2ALPHA. 11beta-PGF2 can also be converted into 11beta-prostaglandin F2ALPHA ethanolamide. A naturally occurring prostaglandin that has oxytocic, luteolytic, and abortifacient activities. Due to its vasocontractile properties, the compound has a variety of other biological actions. |
Synonyms | 9alpha,11beta PGF2 9alpha,11beta-PGF2 alpha, PGF2 Dinoprost Enzaprost F Estrofan F2 alpha, Prostaglandin F2alpha, Prostaglandin PGF2 PGF2 alpha PGF2alpha Prostaglandin F2 Prostaglandin F2 alpha Prostaglandin F2alpha |
Reference | 1.Liston, T.E., and Roberts, L.J., II. Transformation of prostaglandin D2 to 9α,11β-(15S)-trihydroxy-prosta-(5Z,13E)-dien-1-oic acid (9α,11β-prostaglandin F2): A unique biologically active prostaglandin produced enzymatically in vivo in humans. Proceeding |
PubChem Compound | 440859 |
Last Modified | Nov 11 2021 |
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